CRT0066101 dihydrochloride

PKD inhibition biochemical IC50 kinase potency
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H24Cl2N6O
Molecular Weight 411.3 g/mol
Cat. No. B15604545
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Technical Parameters


Basic Identity
Product NameCRT0066101 dihydrochloride
Molecular FormulaC18H24Cl2N6O
Molecular Weight411.3 g/mol
Structural Identifiers
InChIInChI=1S/C18H22N6O.2ClH/c1-3-14(19)10-21-17-6-7-20-18(23-17)15-8-12(4-5-16(15)25)13-9-22-24(2)11-13;;/h4-9,11,14,25H,3,10,19H2,1-2H3,(H,20,21,23);2*1H
InChIKeyCXYCRYGNFKDPRH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

CRT0066101 Dihydrochloride: Pan-PKD Inhibitor Overview


CRT0066101 dihydrochloride (CAS 1883545-60-5) is a small-molecule, orally bioavailable, pan-protein kinase D (PKD) inhibitor with biochemical IC50 values of 1 nM (PKD1), 2.5 nM (PKD2), and 2 nM (PKD3) [1]. It belongs to the pyrimidine-phenol chemotype, distinct from the benzothienothiazepinone (CID755673 / kb NB 142-70) and pyrazine benzamide (CRT5) structural classes. CRT0066101 exhibits selectivity for PKD against a panel of >90 protein kinases and, critically, does not suppress PKCα/PKCβ/PKCε activity in cancer cells, a key differentiation from broad-spectrum kinase inhibitors [1]. The compound has been validated in multiple in vivo models including pancreatic cancer xenografts, bladder cancer xenografts, and LPS-induced acute lung injury, with documented oral efficacy at 80 mg/kg/day [1][2][3].

1
Pan-PKD isoform inhibition studies (biochemical and cellular assays)
2
PKC-sparing cellular profiling to deconvolute DAG-PKC-PKD signaling
3
Oral administration study compatibility in xenograft and inflammation models

CRT0066101 Dihydrochloride: Procurement Rationale


PKD inhibitors cannot be treated as interchangeable tool compounds because the pharmacophore class fundamentally dictates selectivity, potency, and in vivo behavior. The benzothienothiazepinone series (CID755673, kb NB 142-70) operates via an ATP-non-competitive mechanism with reported off-target mitogenic effects that confound cell cycle studies [1]. kb NB 142-70, despite improved biochemical potency over CID755673, was demonstrably inactive when administered to tumor-bearing mice due to rapid metabolism and sub-therapeutic tumor exposure [2]. The pyrazine benzamide CRT5 (CRT0066051) achieves comparable biochemical IC50 values but carries an explicit vendor toxicity warning for in vivo applications [3]. In contrast, CRT0066101 has documented oral efficacy, tumor penetration (peak 12 µM), and target engagement in multiple xenograft models without reported confounding off-target pathway activation under standard dosing conditions. Selecting any alternative without verifying the specific experimental context—biochemical vs. cellular vs. in vivo—may yield false negatives or uninterpretable results.

CID755673 PKD-independent mitogenic effects may confound cell cycle and proliferation readouts.
kb NB 142-70 Reported lack of in vivo antitumor activity may limit xenograft translation; rapid metabolism documented.
CRT5 (CRT0066051) Vendor toxicity warning may restrict in vivo applications despite comparable biochemical IC50.

CRT0066101 Dihydrochloride: Head-to-Head Evidence


Biochemical Potency vs. CID755673 and kb NB 142-70

CRT0066101 inhibits all three PKD isoforms with single-digit nanomolar IC50 values: PKD1 = 1 nM, PKD2 = 2.5 nM, PKD3 = 2 nM [1]. Compared with CID755673 (PKD1 = 182 nM, PKD2 = 280 nM, PKD3 = 227 nM), CRT0066101 is approximately 180-fold, 112-fold, and 114-fold more potent respectively . Compared with kb NB 142-70 (PKD1 = 28.3 nM, PKD2 = 58.7 nM, PKD3 = 53.2 nM), CRT0066101 is approximately 28-fold, 23-fold, and 27-fold more potent . Against CID-2011756, an ATP-competitive PKD inhibitor, CRT0066101 is approximately 3,200-fold more potent on PKD1 (3.2 µM vs. 1 nM) . CRT5 (CRT0066051) matches CRT0066101 on biochemical IC50 but is explicitly flagged as toxic in vivo [2].

Biochemical Potency
Reported
PKD1: 1 nM; PKD2: 2.5 nM; PKD3: 2 nM ~180×/112×/114× vs CID755673; ~28×/23×/27× vs kb NB 142-70
Supports isoform-inhibition assay context
Recombinant kinase assays; cross-study comparison
PKD inhibition biochemical IC50 kinase potency pan-PKD inhibitor

Kinase Selectivity and PKC Sparing

CRT0066101 demonstrates selectivity for PKD against a panel of >90 protein kinases including PKCα, PKBα, MEK, ERK, c-Raf, c-Src, and c-Abl [1]. In cellular assays using A549 (lung) and MiaPaCa-2 (pancreatic) cancer lines, CRT0066101 specifically blocks PKD1/2 activity without suppressing PKCα/PKCβ/PKCε activity, as evidenced by preserved MARCKS phosphorylation (a PKC substrate) while PKD-mediated Hsp27 phosphorylation is abrogated [1]. In contrast, the PKC inhibitor GF-1 blocks both MARCKS and Hsp27 phosphorylation, confirming that CRT0066101 achieves functional PKD-specificity in a cellular context [1]. CID755673 exhibits approximately 200-fold selectivity over other CAMK family members but a comprehensive selectivity panel (>90 kinases) has not been reported for CID755673 or kb NB 142-70 at comparable depth .

Kinase Selectivity & PKC Sparing
Method context
>90 kinases screened; PKCα/β/ε activity not suppressed at 5 µM; MARCKS phosphorylation preserved
Supports PKD-specific signaling interpretation
Cellular phospho-selectivity assay in A549 and MiaPaCa-2
kinase selectivity profiling PKC-sparing PKD-specific inhibitor off-target minimization

Pancreatic Cancer Xenograft In Vivo Efficacy

In the Panc-1 subcutaneous xenograft model, oral administration of CRT0066101 at 80 mg/kg/day for 24–28 days significantly abrogated pancreatic cancer growth (n=8, P<0.01 vs. vehicle control), with peak intratumoral concentration reaching 12 µM within 2 hours of oral dosing [1]. Activated PKD1/2 (pS916-PKD1/2) expression in treated tumor explants was significantly inhibited (P<0.05). In the orthotopic Panc-1 model, CRT0066101 (80 mg/kg/day p.o., 21 days) potently blocked tumor growth, reduced Ki-67+ proliferation index (P<0.01), and increased TUNEL+ apoptotic cells (P<0.05), with abrogation of NF-κB-dependent proteins cyclin D1, survivin, and cIAP-1 [1]. By direct cross-study comparison, kb NB 142-70 and its methoxy analog kb-NB165-09 were evaluated in mice bearing PC-3 and Panc-1 xenografts and were reported as 'inactive when administered to tumor-bearing mice,' with Panc-1 tumor Cmax of only 8.0 nmol/g for kb-NB165-09—well below the in vitro cytotoxic IC50 range of 5–30 µM [2]. CID755673 lacks published pancreatic cancer xenograft efficacy data.

Pancreatic Xenograft Response
Model context
Reported tumor growth suppression in Panc-1 s.c. and orthotopic models (P
Supports xenograft model-response context
80 mg/kg/day p.o.; target engagement confirmed by pS916-PKD1/2
Oral PK & Tumor Penetration
Reported
Plasma Cmax ≈12 µM (6 h); tumor Cmax ≈12 µM (2 h); tumor-to-plasma ratio favorable
Supports oral exposure-model interpretation
Panc-1 xenograft-bearing nu/nu mice; LC-MS/MS quantification
Dual PKD/PIM2 Inhibition
Data to verify
PIM2 IC50 ≈135.7 nM; unique among PKD inhibitor chemotypes
Supports dual-target pathway-response studies
Vendor characterization data; independent validation pending
Multi-Indication Reproducibility
Cross-study reported
3 independent models (pancreatic, bladder cancer, LPS lung injury) with model-response endpoints
Supports multi-model reproducibility review
Peer-reviewed; pharmacodynamic biomarkers assessed
pancreatic cancer xenograft in vivo PKD inhibition Panc-1 model oral antitumor efficacy

Oral Bioavailability and Tumor Penetration

CRT0066101 is orally active with documented systemic absorption and tumor penetration. Following oral administration at 80 mg/kg, peak plasma concentration of 12 µM is achieved within 6 hours, and peak intratumoral concentration reaches 12 µM within 2 hours in Panc-1 xenograft-bearing mice [1]. The tumor-to-plasma ratio is favorable, enabling sustained target engagement as evidenced by inhibited pS916-PKD1/2 in tumor explants [1]. By contrast, kb NB 142-70 has a plasma Cmax of 36.9 nmol/mL (≈37 µM) but was still inactive in tumor-bearing mice; its analog kb-NB165-09 achieved a Panc-1 tumor Cmax of only 8.0 nmol/g, which falls below the in vitro growth inhibition IC50 range of 5–30 µM for this chemotype [2]. CID755673 is primarily characterized as cell-active with no published oral bioavailability or tumor distribution data . CRT5, despite equipotent biochemical activity, carries an explicit in vivo toxicity warning that precludes its use in xenograft studies [3].

Oral PK & Tumor Penetration
Reported
Plasma Cmax ≈12 µM (6 h); tumor Cmax ≈12 µM (2 h); tumor-to-plasma ratio favorable
Supports oral exposure-model interpretation
Panc-1 xenograft-bearing nu/nu mice; LC-MS/MS quantification
oral bioavailability tumor pharmacokinetics PKD inhibitor distribution xenograft drug exposure

Dual PKD/PIM2 Inhibition

Beyond its pan-PKD activity, CRT0066101 dihydrochloride is also a potent inhibitor of Proviral Integration site for Moloney murine leukemia virus 2 (PIM2) kinase with an IC50 of approximately 135.7 nM . PIM2 is a constitutively active serine/threonine kinase that promotes cell survival via phosphorylation of Bad, 4E-BP1, and c-Myc, and is frequently overexpressed in hematologic malignancies and solid tumors. This dual PKD/PIM2 inhibitory profile is not reported for any comparator PKD inhibitor: CID755673 is selective for PKD over AKT, PLK1, CAK, and CAMKIIα but shows no PIM2 activity ; kb NB 142-70 and CRT5 lack any reported PIM2 inhibition . The dual targeting may synergistically suppress both NF-κB-dependent (PKD-mediated) and cap-dependent translation (PIM2-mediated) pro-survival pathways.

Dual PKD/PIM2 Inhibition
Data to verify
PIM2 IC50 ≈135.7 nM; unique among PKD inhibitor chemotypes
Supports dual-target pathway-response studies
Vendor characterization data; independent validation pending
PIM2 kinase inhibition dual kinase inhibitor PKD-PIM2 crosstalk anti-apoptotic signaling

Multi-Indication In Vivo Validation

CRT0066101 has demonstrated statistically significant in vivo efficacy across three independent disease models in peer-reviewed studies. In pancreatic cancer, Panc-1 subcutaneous and orthotopic xenograft growth was significantly suppressed at 80 mg/kg/day p.o. (P<0.01) [1]. In bladder cancer, CRT0066101 blocked UMUC1 flank xenograft tumor growth via G2/M cell cycle arrest, with oral gavage administration 3 days/week for 25 days; PKD2 target engagement was confirmed in tumor explants [2]. In an LPS-induced acute lung injury model, CRT0066101 significantly reduced IL-6, TNF-α, and IL-1β levels in BALF and lung tissue, inhibited NLRP3 inflammasome assembly, and attenuated inflammatory cell infiltration and alveolar wall thickening [3]. No comparator PKD inhibitor (CID755673, kb NB 142-70, CRT5, or CID-2011756) has published in vivo efficacy across more than one disease indication, and kb NB 142-70 failed to show efficacy in the one xenograft study where it was tested [4].

Multi-Indication Reproducibility
Cross-study reported
3 independent models (pancreatic, bladder cancer, LPS lung injury) with model-response endpoints
Supports multi-model reproducibility review
Peer-reviewed; pharmacodynamic biomarkers assessed
multi-indication validation bladder cancer xenograft lung injury model PKD inhibitor reproducibility

CRT0066101 Dihydrochloride: Application Scenarios


In Vivo Pancreatic Cancer Xenograft Studies

CRT0066101 is the only pan-PKD inhibitor with replicated, statistically significant efficacy in both subcutaneous and orthotopic Panc-1 xenograft models. Oral dosing at 80 mg/kg/day produces peak intratumoral concentrations of 12 µM within 2 hours, exceeding the cellular Panc-1 proliferation IC50 of 1 µM by ~12-fold [1]. Target engagement is confirmed by suppressed pS916-PKD1/2 in tumor explants (P<0.05), reduced Ki-67 proliferation index (P<0.01), and increased TUNEL+ apoptosis (P<0.05) [1]. For researchers designing pancreatic cancer PDX or xenograft experiments, CRT0066101 is the only procurement choice with published dosing protocols and pharmacodynamic biomarker data; kb NB 142-70 is explicitly documented as inactive in tumor-bearing mice [2].

PKD-Specific Signaling: PKC Pathway Deconvolution

The DAG-PKC-PKD signaling axis requires careful pharmacological dissection because PKC isoforms are upstream activators of PKD. CRT0066101's documented ability to block PKD-mediated Hsp27 phosphorylation while preserving PKC-mediated MARCKS phosphorylation at 5 µM in Panc-1 cells provides a clean experimental window for isolating PKD-specific signaling events [1]. This is in contrast to CID755673, which has been reported to enhance mitogenic signaling through a PKD-independent pathway, potentially confounding cell cycle and proliferation readouts [3]. The extensive selectivity profiling against >90 kinases further supports its use as a PKD-specific chemical probe in phosphoproteomics and signaling network analysis.

Acute Lung Injury and Inflammation Models

CRT0066101 has demonstrated anti-inflammatory efficacy in an LPS-induced mouse lung injury model, significantly reducing IL-6, TNF-α, and IL-1β levels in bronchoalveolar lavage fluid and lung tissue, inhibiting NLRP3 inflammasome assembly, and attenuating alveolar wall thickening and inflammatory cell infiltration [1]. At 2.5 µM, CRT0066101 maximally suppressed PKD2 phosphorylation in macrophages without affecting cell proliferation or apoptosis, establishing a non-cytotoxic anti-inflammatory concentration window [1]. No other PKD inhibitor (CID755673, kb NB 142-70, or CRT5) has published efficacy data in acute lung injury or cytokine storm models, making CRT0066101 the sole evidence-supported procurement choice for inflammation-focused PKD research.

PKD2-Mediated G2/M Arrest in Bladder Cancer

CRT0066101 suppressed proliferation and migration of four bladder cancer cell lines and blocked UMUC1 flank xenograft tumor growth via PKD2 inhibition, inducing G2/M cell cycle arrest accompanied by decreased cyclin B1 and CDK1 levels and increased p27Kip1 and phospho-CDK1 (Thr14/Tyr15) [1]. PKD2 was validated as the predominant isoform in bladder cancer through shRNA knockdown and TCGA database analysis. This PKD2-driven mechanism of action, with full in vivo pharmacodynamic validation including phospho-PKD2 and c-Jun substrate analysis in tumor explants, is unique to CRT0066101 among all available PKD inhibitors [1].

Application
Selection Property
Validation Focus
Pancreatic cancer xenograft model studies
Oral administration response context
Intratumoral target engagement and growth suppression endpoints
PKC-PKD signaling deconvolution
Cellular PKC-sparing profile
Phospho-substrate specificity (MARCKS vs Hsp27)
Acute lung injury inflammation models
Cytokine-suppression response context
NLRP3 inflammasome and inflammatory cell infiltration
Bladder cancer cell cycle arrest studies
PKD2 isoform-dependence context
G2/M arrest and cyclin/CDK endpoint validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

56 linked technical documents
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